2-(2-Chloro-6-methoxypurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
Overview
Description
2-(2-Chloro-6-methoxypurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol, also known as 2C-MOPO, is a novel synthetic compound that has been studied for its potential applications in scientific research. It is a relatively new compound, first synthesized in 2018, and has been found to have interesting biochemical and physiological effects.
Scientific Research Applications
Proteomics Research
2-Chloro-6-O-methyl-inosine is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in various ways in this field, such as in the study of protein interactions, structural proteomics, and in the development of new techniques for protein analysis .
Genome Editing and Molecular Diagnostics
The compound has been applied in genome editing and molecular diagnostics, specifically in the CRISPR-Cas12a system . The CRISPR-Cas12a system is widely used for genome editing and molecular diagnostics. However, off-target cleavages and false-positive results remain as major concerns in Cas12a practical applications . A strategy has been proposed to utilize 2′-O-methyl (2′-OMe) modified guide RNA (gRNA) to promote the Cas12a’s specificity . This could potentially enhance the specificity and efficiency of the CRISPR-Cas12a system, making it a more reliable tool for genome editing and diagnostics .
Mechanism of Action
Target of Action
2-Chloro-6-O-methyl-inosine is a hypoxanthine analog . Hypoxanthine is a kind of purine base mainly present in muscle tissue . It is a metabolite produced by purine oxidase acting on xanthine .
Mode of Action
The compound has typical anti-inflammatory effects and is a potential endogenous poly (ADP-ribose) polymerase (PARP) inhibitor . It is cytoprotective by inhibiting PAPR activity, inhibiting peroxynitrite-induced mitochondrial depolarization and secondary superoxide production .
Biochemical Pathways
The compound’s action affects the biochemical pathways related to inflammation and cell death. By inhibiting the activity of PARP, it modulates the cellular response to DNA damage and can prevent cell death .
Result of Action
The compound’s action results in cytoprotection, preventing cell death by inhibiting mitochondrial depolarization and the production of harmful superoxide radicals . This can have beneficial effects in conditions where cell death and inflammation are problematic, such as in certain neurodegenerative diseases.
properties
IUPAC Name |
2-(2-chloro-6-methoxypurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClN4O5/c1-20-9-5-8(14-11(12)15-9)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFGKCCNEHWKCTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC2=C1N=CN2C3C(C(C(O3)CO)O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClN4O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90935034 |
Source
|
| Record name | 2-Chloro-6-methoxy-9-pentofuranosyl-9H-purine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90935034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15465-92-6 |
Source
|
| Record name | NSC31144 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=31144 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Chloro-6-methoxy-9-pentofuranosyl-9H-purine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90935034 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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